Cas no 38373-67-0 (2,3,5-Trichloro-6-methylpyrazine)

• Product Name: 2,3,5-Trichloro-6-methylpyrazine
• CAS No: 38373-67-0
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• CID: 6353961
• PubChem ID: 57775499
• Update Time: 2025-10-19

2,3,5-Trichloro-6-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10032805
• 38373-67-0
• 2,3,5-trichloro-6-methylpyrazine
• 2,3,5-Trichloro-6-methylpyrazine

• Inchi： 1S/C5H3Cl3N2/c1-2-3(6)10-5(8)4(7)9-2/h1H3
• InChI Key： OLBCGXJLGGLLFG-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC(=C(N=1)Cl)Cl

Computed Properties

• Exact Mass: 195.936181g/mol
• Monoisotopic Mass: 195.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,3,5-Trichloro-6-methylpyrazine

2,3,5-Trichloro-6-methylpyrazine (CAS No. 38373-67-0): A Comprehensive Overview of Its Properties and Applications

2,3,5-Trichloro-6-methylpyrazine (CAS No. 38373-67-0) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and material science. This compound, characterized by its unique pyrazine backbone and trichloro-methyl substitution pattern, exhibits remarkable chemical properties that make it valuable for various industrial and research applications. In this article, we delve into the molecular structure, synthesis methods, and potential uses of this compound, while also addressing some of the most frequently searched questions and trends related to it.

The pyrazine ring system, a key structural feature of 2,3,5-Trichloro-6-methylpyrazine, is known for its electron-deficient nature, which contributes to the compound's reactivity and versatility. The presence of chlorine atoms at the 2, 3, and 5 positions, along with a methyl group at the 6 position, further enhances its utility in synthetic chemistry. Researchers and industry professionals often search for terms like "pyrazine derivatives synthesis" or "chlorinated pyrazine applications", reflecting the growing interest in this class of compounds.

One of the most notable applications of 2,3,5-Trichloro-6-methylpyrazine is its role as a building block in the synthesis of more complex molecules. Its trichloro-methyl moiety makes it a valuable intermediate for the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. Recent trends in sustainable chemistry have also sparked interest in greener synthesis methods for such compounds, with searches like "eco-friendly pyrazine synthesis" gaining traction. This aligns with the broader industry shift toward environmentally responsible practices.

In addition to its synthetic utility, 2,3,5-Trichloro-6-methylpyrazine has been studied for its potential in material science. Its aromatic and electron-withdrawing properties make it a candidate for use in organic electronics, such as OLEDs and conductive polymers. Queries like "pyrazine-based materials for electronics" highlight the intersection of chemistry and advanced technology, a topic of increasing relevance in today's innovation-driven market.

Safety and handling of 2,3,5-Trichloro-6-methylpyrazine are also common concerns among users. While it is not classified as a hazardous material, proper storage and handling protocols are essential to ensure safe usage. Searches such as "safe handling of chlorinated pyrazines" or "stability of 2,3,5-Trichloro-6-methylpyrazine" reflect the practical considerations that researchers and manufacturers prioritize.

Looking ahead, the demand for 2,3,5-Trichloro-6-methylpyrazine is expected to grow, particularly in niche applications where its unique properties are irreplaceable. As the scientific community continues to explore new frontiers in heterocyclic chemistry, compounds like this will remain at the forefront of innovation. Whether you're a chemist, a materials scientist, or an industry professional, understanding the potential of 2,3,5-Trichloro-6-methylpyrazine is essential for staying ahead in this dynamic field.